Cas no 1258298-41-7 (cis-2-Fluorocyclopropanecarboxamide)

• Product Name: cis-2-Fluorocyclopropanecarboxamide
• CAS No: 1258298-41-7
• MF: C₄H₆FNO
• MW: 103.094944477081
• CID: 4672519
• PubChem ID: 67128653
• Update Time: 2025-06-25

cis-2-Fluorocyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• cis-2-fluorocyclopropanecarboxamide
• CS-0443821
• 1258298-41-7
• 1932260-93-9
• CS3444
• SCHEMBL1706745
• (1S,2S)-2-Fluorocyclopropane-1-carboxamide
• cis-2-Fluorocyclopropanecarboxamide

• Inchi： 1S/C4H6FNO/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H2,6,7)/t2-,3+/m1/s1
• InChI Key： PHZKRDKMJHXGBR-GBXIJSLDSA-N
• SMILES： F[C@H]1C[C@H]1C(N)=O

Computed Properties

• Exact Mass: 103.043341977g/mol
• Monoisotopic Mass: 103.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: -0.3

Additional information on cis-2-Fluorocyclopropanecarboxamide

Introduction to cis-2-Fluorocyclopropanecarboxamide (CAS No: 1258298-41-7)

cis-2-Fluorocyclopropanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 1258298-41-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the cyclopropane class of molecules, which are known for their unique structural rigidity and bioactive potential. The presence of a fluorine atom at the 2-position of the cyclopropane ring introduces additional electronic and steric effects, making it a versatile scaffold for drug discovery and development.

The structure of cis-2-Fluorocyclopropanecarboxamide features a cyclopropane ring substituted with a carboxamide functional group and a fluorine atom. This arrangement imparts specific physicochemical properties, such as increased metabolic stability and enhanced binding affinity to biological targets. The fluorine moiety, in particular, is well-documented for its ability to modulate drug efficacy and pharmacokinetics, making this compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated cyclopropanes due to their promising applications in the development of novel therapeutic agents. The fluorocyclopropane core has been incorporated into various drug candidates targeting different disease pathways, including cancer, inflammation, and infectious diseases. The carboxamide group in cis-2-Fluorocyclopropanecarboxamide further enhances its potential as a pharmacophore by providing a hydrogen bond acceptor site, which is crucial for interactions with biological macromolecules.

One of the most compelling aspects of cis-2-Fluorocyclopropanecarboxamide is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors and modulators of enzyme activity. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against enzymes involved in cancer metabolism. The fluorine atom, by influencing the electronic distribution around the molecule, can fine-tune the binding properties of these derivatives, leading to improved selectivity and reduced side effects.

The pharmacological profile of cis-2-Fluorocyclopropanecarboxamide has been extensively studied in both preclinical and clinical settings. Early pharmacokinetic studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, although further investigations are necessary to fully assess its safety profile.

Recent advances in computational chemistry have also contributed to the understanding of cis-2-Fluorocyclopropanecarboxamide's interactions with biological targets. Molecular docking simulations have identified key binding pockets on enzymes where this compound can dock with high affinity. These findings have guided the design of more potent analogs with improved pharmacological activity. Moreover, machine learning models have been employed to predict the biological activity of various derivatives, accelerating the drug discovery process.

The synthesis of cis-2-Fluorocyclopropanecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include fluorination of cyclopropyl precursors followed by amide bond formation. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, making it more accessible for research purposes. Techniques such as flow chemistry have been particularly useful in improving reaction efficiency and scalability.

In conclusion, cis-2-Fluorocyclopropanecarboxamide (CAS No: 1258298-41-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and bioactive potential. Its incorporation into drug candidates has led to promising results in preclinical studies, highlighting its importance as a lead compound or building block in medicinal chemistry. As research continues to uncover new applications for fluorinated cyclopropanes, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.